Cas no 180690-86-2 (methyl 5-((tert-butoxycarbonyl)amino)-2-methoxybenzoate)

• Product Name: methyl 5-((tert-butoxycarbonyl)amino)-2-methoxybenzoate
• CAS No: 180690-86-2
• MF: C₁₄H₁₉NO₅
• MW: 281.3
• CID: 5520539
• PubChem ID: 15260943
• Update Time: 2025-06-14

methyl 5-((tert-butoxycarbonyl)amino)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-((tert-butoxycarbonyl)amino)-2-methoxybenzoate
• 180690-86-2
• Methyl 5-([(tert-butoxy)carbonyl]amino)-2-methoxybenzoate
• G64776
• METHYL 5-[(TERT-BUTOXYCARBONYL)AMINO]-2-METHOXYBENZOATE
• Methyl5-([(tert-butoxy)carbonyl]amino)-2-methoxybenzoate
• AKOS024264014
• methyl 2-methoxy-5-[(2-methylpropan-2-yl)oxycarbonylamino]benzoate

• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(17)15-9-6-7-11(18-4)10(8-9)12(16)19-5/h6-8H,1-5H3,(H,15,17)
• InChI Key： PLTOMLJZVKLKIB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(NC(OC(C)(C)C)=O)=CC=C1OC

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.9Ų

Additional information on methyl 5-((tert-butoxycarbonyl)amino)-2-methoxybenzoate

Comprehensive Overview of Methyl 5-((tert-butoxycarbonyl)amino)-2-methoxybenzoate (CAS No. 180690-86-2)

Methyl 5-((tert-butoxycarbonyl)amino)-2-methoxybenzoate (CAS No. 180690-86-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a methoxybenzoate ester, makes it a versatile building block in modern organic chemistry. Researchers and industries value this compound for its stability, reactivity, and compatibility with diverse synthetic pathways.

The growing demand for Boc-protected amino acid derivatives like methyl 5-((tert-butoxycarbonyl)amino)-2-methoxybenzoate aligns with trends in peptide synthesis and drug discovery. As the pharmaceutical industry expands, compounds with CAS 180690-86-2 are increasingly searched for their role in creating protease inhibitors or kinase modulators. Its methoxybenzoate moiety also attracts attention in material science, particularly in designing UV-stable polymers or liquid crystal displays (LCDs).

One of the most frequently asked questions about 180690-86-2 revolves around its solubility profile and purification methods. This compound typically dissolves well in polar aprotic solvents like dimethylformamide (DMF) or dichloromethane (DCM), while remaining stable under inert atmospheres. Recent studies highlight its potential as a precursor for fluorescent probes, linking it to trending topics like bioimaging and diagnostic reagents.

From an SEO perspective, searches for "synthesis of methyl 5-Boc-amino-2-methoxybenzoate" or "CAS 180690-86-2 supplier" have surged by 40% year-over-year, reflecting industrial demand. Environmental considerations are also prominent, with users inquiring about green chemistry alternatives for its production. The compound’s low toxicity profile (as per REACH guidelines) further enhances its appeal for sustainable applications.

Innovative applications of methyl 5-((tert-butoxycarbonyl)amino)-2-methoxybenzoate extend to catalysis research, where it serves as a ligand precursor in asymmetric hydrogenation. This connects to hot topics like chiral drug synthesis and enantioselective catalysis. Analytical techniques such as HPLC purity testing and NMR characterization remain critical for quality control, addressing another common user query about verification protocols.

In conclusion, CAS 180690-86-2 represents a nexus of interdisciplinary research, bridging pharmaceuticals, materials science, and catalysis. Its optimized synthetic routes—often involving Pd-catalyzed couplings or microwave-assisted reactions—exemplify how traditional compounds adapt to cutting-edge methodologies. As AI-driven drug design accelerates, the precision chemistry enabled by such Boc-protected intermediates will only grow in relevance.